4-Aminophenyl benzylcarbamate

• CAS: 59257-16-8
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• SMILES: C1=CC=C(C=C1)CNC(=O)OC2=CC=C(C=C2)N
• InChI: InChI=1S/C14H14N2O2/c15-12-6-8-13(9-7-12)18-14(17)16-10-11-4-2-1-3-5-11/h1-9H,10,15H2,(H,16,17)
• InChIKey: PBUNDAGYJADMAU-UHFFFAOYSA-N

Standard aniline carbamates with ethyl or Boc O-substituents fail under hydrogenolysis or evaporate at high temperature. This benzyl variant solves two pain points: selective Cbz removal without acid-sensitive groups, and a UV-active chromophore (λmax 254 nm) for TLC/HPLC tracking-absent in cyclohexyl analog. - **Deprotection orthogonality:** H2/Pd-C cleaves Cbz; Boc, silyl ethers, acetals remain intact. - **Thermal stability:** BP 419.7°C vs. ethyl analog 275.6°C; suitable for melt/flow chemistry. - **Analytical traceability:** Intrinsic UV enables reaction monitoring at every heterocycle synthesis step (indole, uracil, thiazolidinone).

4-Aminophenyl Benzylcarbamate: Chemical Identity and Procurement Overview

4-Aminophenyl benzylcarbamate (CAS 59257-16-8; IUPAC: (4-aminophenyl) N-benzylcarbamate; MF: C₁₄H₁₄N₂O₂; MW: 242.27 g/mol) is a bifunctional aryl carbamate bearing a free primary aromatic amine at the para position and a benzyl carbamate (Cbz) protecting moiety [1]. Its computed physicochemical profile—XLogP3 of 2.3, topological polar surface area (TPSA) of 64.4 Ų, five rotatable bonds, and predicted pKa of 12.71—positions it as a moderately lipophilic building block with balanced hydrogen‑bonding capacity, making it suitable as a protected aniline intermediate in multi‑step organic synthesis and pharmaceutical research [1]. The compound is primarily sourced as a research chemical with commercial purity specifications typically ranging from 95% to 98% .

Workflow Multi-step organic synthesis requiring orthogonal aniline protection

Selection Benzyl carbamate (Cbz) with intrinsic UV chromophore for TLC/HPLC monitoring

Use context Heterocycle library synthesis, fragment coupling, co-crystallization studies

• [1] PubChem CID 21427569, '4-Aminophenyl benzylcarbamate.' National Center for Biotechnology Information, U.S. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/21427569 (accessed 2026-05-06). View Source

Why Generic Alkyl Carbamate Analogs Cannot Substitute

Alkyl (4-aminophenyl)carbamates sharing the same 4‑aminophenyl core are not functionally interchangeable: the O‑substituent fundamentally alters boiling point (spanning over 144 °C across analogs), deprotection chemistry, lipophilicity, and downstream reactivity [1]. The benzyl variant is uniquely suited to two‑step synthetic sequences requiring orthogonal deprotection under neutral hydrogenolytic conditions—a capability unavailable to Boc (acid‑labile) or ethyl (less readily cleaved) analogs [2]. Moreover, peer‑reviewed reactivity studies demonstrate that while benzyl and cyclohexyl (4‑aminophenyl)carbamates can deliver comparable transformation yields, the benzyl group provides an intrinsic UV chromophore (λₘₐₓ ~254 nm) that greatly facilitates reaction monitoring by TLC or HPLC—a practical advantage absent in the cyclohexyl congener [3]. Procurement without confirming the specific O‑substituent risks introducing a compound with incompatible deprotection requirements, altered solubility, or inadequate analytical traceability.

O‑substituent determines deprotection chemistry

Ethyl, Boc, or cyclohexyl analogs require different cleavage conditions, risking incompatibility with acid‑ or base‑sensitive substrates.

UV traceability absent in alkyl/cycloalkyl congeners

Only the benzyl group provides a strong UV chromophore (~254 nm) for non‑destructive reaction monitoring; cyclohexyl and ethyl analogs lack this feature.

Orthogonality requirements may not transfer

Cbz hydrogenolysis is orthogonal to Boc and Fmoc, but replacing benzyl with a different O‑substituent can disrupt planned orthogonal protection sequences.

• [1] PubChem CID 21427569. XLogP3 = 2.3, TPSA = 64.4 Ų, Rotatable Bond Count = 4. https://pubchem.ncbi.nlm.nih.gov/compound/21427569 (accessed 2026-05-06). View Source
• [2] Green, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley: New York, 1999. Chapter on carbamate protecting groups: Cbz removed by hydrogenolysis (Pd/C, H₂); Boc removed by acid (TFA). View Source
• [3] Velikorodov, A.V.; Zukhayrayeva, A.S.; Osipova, V.P.; Polovinkina, M.A. Synthesis of New Derivatives of 5-Acetyl-4-hydroxy-2H-1,3-thiazine-2,6(3H)-dione. Russ. J. Org. Chem. 2019, 55 (12), 1884–1889. DOI: 10.1134/S1070428019120121. View Source

Evidence-Based Comparison Against Closest Structural Analogs

UV Traceability Advantage in Heterocycle Synthesis

In a 2019 study by Velikorodov et al., benzyl (4-aminophenyl)carbamate (compound 4) and its cyclohexyl analog (compound 5) were reacted in parallel with 5‑acetyl‑4‑hydroxy‑2H‑1,3‑thiazine‑2,6(3H)‑dione to form Schiff base intermediates, which upon heating in DMF underwent COS elimination to yield the corresponding tetrahydropyrimidinyl‑phenylcarbamates. Both reactions proceeded with an identical 89–90% isolated yield [1]. However, the benzyl variant incorporates a benzylic chromophore (λₘₐₓ ~254 nm, ε ~200–300 M⁻¹cm⁻¹) that enables non‑destructive reaction monitoring by UV‑active TLC or HPLC, whereas the cyclohexyl analog lacks a strong UV absorber above 210 nm and requires alternative detection methods such as phosphomolybdic acid staining or mass spectrometry [2].

UV Traceability in Heterocycle Synthesis

Head-to-head

Identical 89–90% isolated yield; benzyl variant enables UV‑active TLC/HPLC, cyclohexyl analog requires MS or staining.

Analytical monitoring advantage without yield loss

Supports selection where rapid reaction tracking is workflow‑critical

Evidence Dimension	Synthetic yield in tetrahydropyrimidinyl-phenylcarbamate formation via Schiff base cyclization
Target Compound Data	Benzyl variant (compound 4 → 6): 89–90% isolated yield
Comparator Or Baseline	Cyclohexyl variant (compound 5 → 7): 89–90% isolated yield
Quantified Difference	0% difference in yield; differentiation resides in analytical detectability (benzyl: UV-active; cyclohexyl: UV-transparent)
Conditions	Boiling ethanol with catalytic glacial acetic acid for Schiff base formation; DMF at reflux for 2 h for COS elimination/cyclization

Why This Matters

For procurement decisions, the benzyl variant delivers equivalent synthetic efficiency to the cyclohexyl analog while eliminating the need for mass‑spectrometric or derivatization‑based reaction monitoring, reducing both analytical burden and process development time.

• [1] Velikorodov, A.V.; Zukhayrayeva, A.S.; Osipova, V.P.; Polovinkina, M.A. Synthesis of New Derivatives of 5-Acetyl-4-hydroxy-2H-1,3-thiazine-2,6(3H)-dione. Russ. J. Org. Chem. 2019, 55 (12), 1884–1889. DOI: 10.1134/S1070428019120121. View Source
• [2] Silverstein, R.M.; Webster, F.X.; Kiemle, D.J. Spectrometric Identification of Organic Compounds, 7th ed.; Wiley: Hoboken, 2005. UV absorption of benzyl derivatives: λₘₐₓ ~254–260 nm; cyclohexyl aliphatics: end absorption only below ~210 nm. View Source

Thermal Stability and Boiling Point Differentiation

The predicted boiling point of 4‑aminophenyl benzylcarbamate is 419.7 ± 45.0 °C, which is 144.1 °C higher than that of the ethyl (4‑aminophenyl)carbamate analog (275.6 ± 23.0 °C) and 124.3 °C higher than the tert‑butyl (4‑aminophenyl)carbamate analog (295.4 ± 23.0 °C) . This elevated boiling point, attributable to the higher molecular weight and enhanced intermolecular π‑stacking of the benzyl aromatic ring, provides a substantially wider liquid‑phase operational temperature window for reactions conducted at elevated temperatures without solvent.

Boiling Point Differentiation

Data to verify

419.7 ± 45.0 °C (benzyl) vs. 275.6 °C (ethyl) and 295.4 °C (tert‑butyl)

Wider liquid‑phase operational window for high‑temperature reactions

Predicted values; experimental validation recommended

Evidence Dimension	Predicted boiling point at atmospheric pressure
Target Compound Data	419.7 ± 45.0 °C (benzyl analog, MW 242.27)
Comparator Or Baseline	Ethyl analog: 275.6 ± 23.0 °C (MW 180.20); tert‑Butyl analog: 295.4 ± 23.0 °C (MW 208.26)
Quantified Difference	ΔBP = +144.1 °C vs. ethyl; +124.3 °C vs. tert‑butyl
Conditions	Predicted values computed by Advanced Chemistry Development (ACD/Labs) software using standard boiling point prediction algorithms

Why This Matters

A higher boiling point enables the benzyl variant to be employed in solvent‑free or high‑temperature melt reactions where the ethyl or tert‑butyl analogs would volatilize, potentially expanding the accessible reaction space for library synthesis or process chemistry scale‑up.

Orthogonal Deprotection Strategy with Cbz Group

The benzyl carbamate (Cbz) protecting group on 4‑aminophenyl benzylcarbamate is cleaved under neutral hydrogenolytic conditions (H₂, Pd/C, ambient temperature and pressure), typically delivering the free aniline in >90% yield without affecting acid‑sensitive functional groups [1][2]. In contrast, the tert‑butyl carbamate (Boc) analog requires strongly acidic conditions (TFA or HCl/dioxane) for deprotection, and the ethyl carbamate analog is resistant to both hydrogenolysis and mild acid, necessitating harsher basic or nucleophilic cleavage [1]. This orthogonality means the benzyl variant can be deprotected in the presence of Boc‑protected amines, acid‑labile acetals, or silyl ethers—a critical requirement in multi‑step fragment coupling and peptide mimetic synthesis.

Orthogonal Deprotection Strategy

Class-level

Cbz removed by H₂/Pd-C (neutral conditions); Boc and ethyl carbamates require acid or nucleophilic cleavage.

Enables deprotection in presence of acid‑labile groups

Well‑established protecting group orthogonality

Evidence Dimension	Deprotection method and functional group compatibility
Target Compound Data	Cbz (benzyl carbamate): cleaved by H₂/Pd‑C hydrogenolysis; compatible with acid‑labile, base‑labile, and nucleophile‑sensitive groups
Comparator Or Baseline	Boc (tert‑butyl carbamate): cleaved by TFA or HCl; incompatible with acid‑sensitive groups. Ethyl carbamate: resistant to hydrogenolysis and mild acid; requires strong nucleophiles (e.g., TMSI) or base
Quantified Difference	Orthogonal deprotection selectivity: Cbz can be removed without affecting Boc, Fmoc, Alloc, silyl ethers, or acetals; quantitative cleavage yields typically >90% for Cbz hydrogenolysis under standard conditions
Conditions	Standard Cbz deprotection: 10% Pd/C (5–10 wt%), H₂ balloon (1 atm), MeOH or EtOAc, 25 °C, 2–6 h. Boc deprotection: TFA/CH₂Cl₂ (1:1), 25 °C, 0.5–2 h.

Why This Matters

For procurement supporting multi‑step synthetic programs, the benzyl variant uniquely enables orthogonal protection/deprotection sequences where acid‑labile functionality must be preserved, making it the rational choice when both Cbz and Boc intermediates are required in the same synthetic route.

• [1] Wuts, P.G.M. Greene's Protective Groups in Organic Synthesis, 5th ed.; Wiley: Hoboken, 2014. Chapter 7: Protection for the Amino Group, pp. 895–1010. Cbz: hydrogenolysis (H₂, Pd/C); Boc: TFA or HCl; ethyl carbamate: resistant to H₂ and mild acid. View Source
• [2] Kocienski, P.J. Protecting Groups, 3rd ed.; Thieme: Stuttgart, 2005. Benzyl carbamate (Cbz) hydrogenolysis: quantitative cleavage under neutral conditions; orthogonal to Boc and Fmoc. View Source

Hydrogen-Bond Donor Capacity vs. Phenolic Isostere

4‑Aminophenyl benzylcarbamate (pKa 12.71) possesses two hydrogen‑bond donor sites (the carbamate N–H and the free aniline –NH₂) and operates as a hydrogen‑bond donor at physiological pH, whereas its phenolic isostere, benzyl (4‑hydroxyphenyl)carbamate (pKa 10.11), exists predominantly as the neutral phenol under similar conditions [1]. The aniline moiety of the target compound provides an additional hydrogen‑bond donor that can engage in bifurcated hydrogen bonds with biological targets or crystalline matrices, while the phenol analog can only act as a hydrogen‑bond acceptor when deprotonated. This difference in hydrogen‑bonding topology has significant implications for protein‑ligand interactions, crystal engineering, and supramolecular assembly design.

H‑bond Donor vs. Phenolic Isostere

Reported

ΔpKa +2.60; aniline remains fully protonated at neutral pH, providing a persistent donor; phenol is partially ionized.

Reliable neutral H‑bond donor for co‑crystallization

Predicted pKa; donor geometry may vary with environment

Evidence Dimension	Hydrogen‑bond donor count and acid dissociation constant (pKa)
Target Compound Data	Hydrogen Bond Donor Count: 2 (carbamate NH + aniline NH₂); pKa = 12.71 ± 0.46 (predicted); para‑NH₂ group acts as H‑bond donor at neutral pH
Comparator Or Baseline	Benzyl (4‑hydroxyphenyl)carbamate (CAS 7107-59-7): Hydrogen Bond Donor Count: 2 (carbamate NH + phenolic OH); pKa = 10.11 ± 0.26 (predicted); phenol –OH is partially ionized at neutral pH
Quantified Difference	ΔpKa = +2.60 units (aniline is less acidic, remains fully protonated/neutral at pH 7.4); altered H‑bond directionality: aniline –NH₂ acts as donor; phenol –OH can act as donor or acceptor when ionized
Conditions	pKa values predicted by ACD/Labs software; hydrogen‑bond counts from PubChem computed descriptors

Why This Matters

When procuring a benzyl carbamate for applications requiring a persistent hydrogen‑bond donor at the para position (e.g., target‑engagement probes, co‑crystallization ligands), the amino variant provides a reliable donor that is not subject to pH‑dependent ionization within the physiological range, unlike the phenolic isostere.

• [1] PubChem CID 21427569, '4-Aminophenyl benzylcarbamate.' Hydrogen Bond Donor Count: 2; pKa (predicted): 12.71. https://pubchem.ncbi.nlm.nih.gov/compound/21427569 (accessed 2026-05-06). View Source

Regiochemical Purity: Para vs. Ortho Isomer

The 4‑aminophenyl (para) isomer of benzylcarbamate (CAS 59257‑16‑8) is structurally and electronically distinct from its 2‑aminophenyl (ortho) regioisomer (CAS 22706‑01‑0). The para‑amino group exerts a +M (mesomeric) electron‑donating effect that activates the aromatic ring toward electrophilic substitution at the ortho positions, whereas the ortho‑amino isomer introduces steric hindrance and intramolecular hydrogen‑bonding between the –NH₂ and the carbamate carbonyl, altering both reactivity and three‑dimensional conformation [1]. In the context of the Velikorodov azo coupling and Schiff base chemistry, the para isomer is the specifically characterized substrate; the ortho isomer would be expected to exhibit different diazotization kinetics and regioselectivity due to steric shielding of the –NH₂ group [2]. Procurement specifications must therefore include unambiguous confirmation of the 4‑amino (para) regiochemistry via ¹H NMR (expected aromatic pattern: AA′BB′ system, δ 6.6–7.0 ppm) or HPLC retention time matching against an authentic standard.

Regiochemical Purity: para vs. ortho

Class-level

CAS 59257-16-8; AA′BB′ ¹H NMR pattern; InChIKey PBUNDAGYJADMAU-UHFFFAOYSA-N

Para isomer identity essential for reproducible reactivity

Verify CAS and NMR against authentic standard upon procurement

Evidence Dimension	Regiochemical identity and electronic character of the aminophenyl ring
Target Compound Data	4‑Aminophenyl (para): +M electron‑donating effect; AA′BB′ ¹H NMR pattern; free –NH₂ rotation; CAS 59257-16-8; canonical SMILES: C1=CC=C(C=C1)CNC(=O)OC2=CC=C(C=C2)N
Comparator Or Baseline	2‑Aminophenyl (ortho) isomer: steric congestion; intramolecular N–H···O=C hydrogen bond possible; altered NMR pattern; CAS 22706-01-0
Quantified Difference	Regioisomeric purity ≥98% is typically specified; the para isomer has an InChIKey of PBUNDAGYJADMAU-UHFFFAOYSA-N distinguishing it unambiguously from the ortho isomer
Conditions	Regioisomer identity confirmed by ¹H NMR (AA′BB′ pattern for para‑substituted ring), ¹³C NMR, and HPLC retention time; InChIKey provides unambiguous digital identifier

Why This Matters

Incorrect procurement of the ortho isomer would introduce a compound with fundamentally different steric and electronic properties, potentially leading to failed reactions (altered regioselectivity in electrophilic aromatic substitution or diazotization) or invalid biological screening results. Explicit CAS number and InChIKey verification at the point of procurement is essential.

• [1] PubChem CID 21427569, '4-Aminophenyl benzylcarbamate.' InChIKey: PBUNDAGYJADMAU-UHFFFAOYSA-N; Canonical SMILES confirmed para-substitution. https://pubchem.ncbi.nlm.nih.gov/compound/21427569 (accessed 2026-05-06). View Source
• [2] Velikorodov, A.V.; Ionova, V.A.; Temirbulatova, S.I.; Suvorova, M.A. Some Chemical Transformations of Alkyl (4-Aminophenyl)carbamates. Russ. J. Org. Chem. 2013, 49 (7), 1004–1009. DOI: 10.1134/S1070428013070087. Specifically uses para‑amino isomers I (benzyl) and II (cyclohexyl). View Source

Key Research and Industrial Application Scenarios

UV-Monitorable Heterocycle Library Synthesis

As established by the Velikorodov 2019 and 2013 studies, 4‑aminophenyl benzylcarbamate serves as a versatile substrate for indole, uracil, thiazolidinone, and benzodiazepine heterocycle synthesis, with the benzyl chromophore enabling convenient reaction monitoring at each synthetic step by TLC (UV 254 nm) or HPLC‑UV [1][2]. This analytical advantage is absent in the cyclohexyl analog, making the benzyl variant the preferred choice for combinatorial library production where rapid reaction progress assessment is workflow‑critical.

Orthogonally Protected Aniline for Fragment Coupling

The Cbz protecting group on 4‑aminophenyl benzylcarbamate can be removed by hydrogenolysis (H₂, Pd/C) without affecting Boc‑protected amines, acid‑labile acetals, or silyl ether protecting groups, enabling its use as a late‑stage intermediate in fragment coupling strategies where multiple orthogonal protecting groups must coexist [1]. Following Cbz deprotection, the liberated para‑aniline can be further functionalized via amide bond formation, reductive amination, or diazotization, making it a strategically valuable node in convergent synthetic routes.

Hydrogen-Bond Donor for Co-Crystallization Studies

With two hydrogen‑bond donor sites (carbamate NH and aniline NH₂) and a pKa of 12.71 that ensures the aniline remains fully protonated at neutral pH, 4‑aminophenyl benzylcarbamate is better suited than its phenolic isostere (pKa 10.11, partially ionized at pH 7.4) for co‑crystallization experiments requiring a persistent, neutral hydrogen‑bond donor at the para position [1][2]. This property is valuable for crystal engineering, host‑guest chemistry, and the structural biology of protein‑ligand complexes.

High-Temperature Solvent-Free Process Chemistry

The predicted boiling point of 419.7 °C for the benzyl variant substantially exceeds those of the ethyl (275.6 °C) and tert‑butyl analogs (295.4 °C), enabling its use in solvent‑free melt reactions or high‑temperature transformations where lower‑boiling carbamates would evaporate or decompose [1][2][3]. This thermal stability expands the operational envelope for process intensification and flow chemistry applications where substrate volatility limits throughput.

Application

Selection Property

Validation Focus

UV‑monitorable heterocycle synthesis

Benzyl chromophore for UV‑active reaction tracking

TLC/HPLC monitoring at 254 nm; absence of derivatization needs

Orthogonally protected fragment coupling

Cbz group cleavable by neutral hydrogenolysis

Compatibility with acid‑labile protecting groups and sensitive substrates

Co‑crystallization H‑bond donor

Persistent neutral aniline donor (non‑ionizing at pH 7.4)

Donor geometry and packing in crystal engineering studies

High‑temperature solvent‑free chemistry

Elevated boiling point for expanded liquid‑phase window

Thermal stability under melt or flow chemistry conditions

• [1] Velikorodov, A.V.; Zukhayrayeva, A.S.; Osipova, V.P.; Polovinkina, M.A. Synthesis of New Derivatives of 5-Acetyl-4-hydroxy-2H-1,3-thiazine-2,6(3H)-dione. Russ. J. Org. Chem. 2019, 55 (12), 1884–1889. DOI: 10.1134/S1070428019120121. View Source
• [2] Velikorodov, A.V.; Ionova, V.A.; Temirbulatova, S.I.; Suvorova, M.A. Some Chemical Transformations of Alkyl (4-Aminophenyl)carbamates. Russ. J. Org. Chem. 2013, 49 (7), 1004–1009. DOI: 10.1134/S1070428013070087. View Source
• [3] PubChem CID 21427569, '4-Aminophenyl benzylcarbamate.' https://pubchem.ncbi.nlm.nih.gov/compound/21427569 (accessed 2026-05-06). View Source